Cas no 2361871-97-6 (1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate
• CAS No: 2361871-97-6
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5415465
• PubChem ID: 145905834
• Update Time: 2025-09-28

1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2361871-97-6
• EN300-26574286
• Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
• tert-butyl 4-methyl-4-[(prop-2-enamido)methyl]piperidine-1-carboxylate
• Z3024762268
• 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate

• Inchi： 1S/C15H26N2O3/c1-6-12(18)16-11-15(5)7-9-17(10-8-15)13(19)20-14(2,3)4/h6H,1,7-11H2,2-5H3,(H,16,18)
• InChI Key： MLDAZLXKYLEVIE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)(CNC(=O)C=C)CC1

Computed Properties

• Exact Mass: 282.19434270g/mol
• Monoisotopic Mass: 282.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.027±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.9±27.0 °C(Predicted)
• pka: 14.81±0.46(Predicted)

Additional information on 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate

Comprehensive Guide to 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate (CAS No. 2361871-97-6)

1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate (CAS No. 2361871-97-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name or CAS number, plays a crucial role in the development of novel drug candidates and bioactive molecules. Its unique structure, featuring a piperidinecarboxylate core and an acrylamide moiety, makes it a versatile intermediate in medicinal chemistry.

The growing interest in 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate is driven by its applications in targeted drug delivery systems and enzyme inhibition studies. Researchers are particularly intrigued by its potential to modulate biological pathways, making it a hot topic in AI-driven drug discovery and computational chemistry. With the rise of machine learning in molecular design, this compound has gained attention for its predictable reactivity and compatibility with high-throughput screening methods.

From a chemical perspective, CAS No. 2361871-97-6 exhibits excellent stability under standard laboratory conditions, making it suitable for various synthetic applications. Its tert-butyl protecting group enhances solubility in organic solvents, while the acrylamide functionality allows for further derivatization through Michael additions or radical polymerization. These properties align with current trends in green chemistry, as the compound can be employed in atom-economical reactions with minimal waste generation.

The pharmaceutical industry has shown increasing demand for 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate, particularly in the development of central nervous system (CNS) therapeutics. Its structural similarity to known pharmacophores has made it valuable for creating libraries of compounds targeting neurological disorders. This aligns with the global focus on mental health research and the search for innovative treatments for conditions like Alzheimer's disease and depression.

Quality control of CAS No. 2361871-97-6 is critical for research applications, with HPLC purity typically exceeding 98%. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its structure and purity. The compound's well-characterized properties make it ideal for structure-activity relationship (SAR) studies, a key focus area in modern drug development pipelines.

Storage and handling of 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate require standard laboratory precautions. It should be kept in a cool, dry environment, protected from light and moisture. These storage conditions reflect current best practices in chemical inventory management, a topic of increasing importance in research facilities worldwide.

The synthesis of CAS No. 2361871-97-6 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high yield and purity. Recent advances in flow chemistry have opened new possibilities for its production, allowing for safer and more efficient scale-up compared to traditional batch processes. This aligns with the pharmaceutical industry's push toward continuous manufacturing technologies.

From a regulatory standpoint, 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate is classified as a research chemical with no known restrictions under current international chemical control regulations. However, researchers should always consult local guidelines, especially concerning laboratory safety protocols and chemical disposal procedures.

The market for CAS No. 2361871-97-6 has shown steady growth, particularly in North America and Europe, where pharmaceutical R&D investment remains strong. Emerging markets in Asia are also showing increased interest, driven by expanding contract research organizations (CROs) and growing domestic drug development capabilities.

Future applications of 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate may include its use in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) technology, two rapidly advancing areas in drug discovery. Its structural features make it potentially valuable for creating bifunctional molecules that can simultaneously bind to target proteins and E3 ubiquitin ligases.

For researchers seeking alternatives or derivatives of CAS No. 2361871-97-6, several structurally related compounds are available with modified protective groups or functional moieties. These variations allow for tailored properties in specific research applications, particularly in medicinal chemistry optimization programs.

In conclusion, 1,1-Dimethylethyl 4-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-1-piperidinecarboxylate represents an important building block in modern chemical research. Its versatility, stability, and potential biological activity make it a valuable tool for scientists working at the intersection of organic synthesis and drug discovery. As research trends continue to evolve toward more targeted therapies and personalized medicine, compounds like CAS No. 2361871-97-6 will likely play an increasingly important role in advancing pharmaceutical science.